Cas no 208927-40-6 (Isovaline, 4-fluoro-, 1,1-dimethylethyl ester)
208927-40-6 structure
Product Name:Isovaline, 4-fluoro-, 1,1-dimethylethyl ester
CAS No:208927-40-6
MF:C9H18FNO2
MW:191.243126392365
CID:3904067
PubChem ID:21593357
Update Time:2025-04-22
Isovaline, 4-fluoro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Isovaline, 4-fluoro-, 1,1-dimethylethyl ester
- tert-butyl 2-amino-4-fluoro-2-methylbutanoate
- EN300-6512054
- 208927-40-6
-
- Inchi: 1S/C9H18FNO2/c1-8(2,3)13-7(12)9(4,11)5-6-10/h5-6,11H2,1-4H3
- InChI Key: VUDJJCUTEYWVHT-UHFFFAOYSA-N
- SMILES: FCCC(C)(C(=O)OC(C)(C)C)N
Computed Properties
- Exact Mass: 191.13215698Da
- Monoisotopic Mass: 191.13215698Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52.3Ų
Isovaline, 4-fluoro-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6512054-0.05g |
tert-butyl 2-amino-4-fluoro-2-methylbutanoate |
208927-40-6 | 0.05g |
$888.0 | 2023-05-31 | ||
| Enamine | EN300-6512054-0.1g |
tert-butyl 2-amino-4-fluoro-2-methylbutanoate |
208927-40-6 | 0.1g |
$930.0 | 2023-05-31 | ||
| Enamine | EN300-6512054-0.25g |
tert-butyl 2-amino-4-fluoro-2-methylbutanoate |
208927-40-6 | 0.25g |
$972.0 | 2023-05-31 | ||
| Enamine | EN300-6512054-0.5g |
tert-butyl 2-amino-4-fluoro-2-methylbutanoate |
208927-40-6 | 0.5g |
$1014.0 | 2023-05-31 | ||
| Enamine | EN300-6512054-1.0g |
tert-butyl 2-amino-4-fluoro-2-methylbutanoate |
208927-40-6 | 1g |
$1057.0 | 2023-05-31 | ||
| Enamine | EN300-6512054-2.5g |
tert-butyl 2-amino-4-fluoro-2-methylbutanoate |
208927-40-6 | 2.5g |
$2071.0 | 2023-05-31 | ||
| Enamine | EN300-6512054-5.0g |
tert-butyl 2-amino-4-fluoro-2-methylbutanoate |
208927-40-6 | 5g |
$3065.0 | 2023-05-31 | ||
| Enamine | EN300-6512054-10.0g |
tert-butyl 2-amino-4-fluoro-2-methylbutanoate |
208927-40-6 | 10g |
$4545.0 | 2023-05-31 |
Isovaline, 4-fluoro-, 1,1-dimethylethyl ester Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
208927-40-6 (Isovaline, 4-fluoro-, 1,1-dimethylethyl ester) Related Products
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